Cas no 5827-75-8 (n-Isobutylpropionamide)

n-Isobutylpropionamide structure
Product Name:n-Isobutylpropionamide
CAS No:5827-75-8
Molecular Formula:C7H15NO
Molecular Weight:129.2001
MDL:MFCD01345651
CID:948294
PubChem ID:347479
n-Isobutylpropionamide Properties
Names and Identifiers
-
- N-(2-methylpropyl)propanamide
- N-Isobutylpropionamide
- AC1L87ER
- NCIOpen2_003731
- N-iso-butylpropionamide
- NSC406183
- Propanamide, N-isobutyl
- QTVUDNOFBZLOHM-UHFFFAOYSA-N
- SY034683
- 5827-75-8
- SCHEMBL564899
- DA-42026
- MFCD01345651
- DTXSID50324268
- AC2518
- CS-11986
- AKOS003852810
- A869487
- NSC-406183
- CS-0152594
- NSC 406183
-
- MDL: MFCD01345651
- InChIKey: QTVUDNOFBZLOHM-UHFFFAOYSA-N
- Inchi: 1S/C7H15NO/c1-4-7(9)8-5-6(2)3/h6H,4-5H2,1-3H3,(H,8,9)
- SMILES: O=C(C([H])([H])C([H])([H])[H])N([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 129.11545
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 3
- Monoisotopic Mass: 129.115
- Heavy Atom Count: 9
- Complexity: 88.9
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 29.1
Experimental Properties
- LogP: 1.55950
- PSA: 29.1
- Refractive Index: 1.525 (589.3 nm 20 ºC)
- Boiling Point: 140-150 ºC (15 Torr)
- Melting Point: 5-7 ºC
- Flash Point: 116.4±3.4 ºC,
- Solubility: Slightly soluble (13 g/l) (25 º C),
- Color/Form: NA
- Density: 0.859±0.06 g/cm3 (20 ºC 760 Torr),
n-Isobutylpropionamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00EKOT-100mg |
N-IsobutylpropionaMide |
5827-75-8 | 97% | 100mg |
$9.00 | ||
A2B Chem LLC | AG79197-100mg |
N-Isobutylpropionamide |
5827-75-8 | 97% | 100mg |
$28.00 | 2024-04-19 | |
Aaron | AR00EKX5-100mg |
N-IsobutylpropionaMide |
5827-75-8 | 97% | 100mg |
$10.00 | 2025-02-10 | |
abcr | AB526847-250mg |
N-Isobutylpropionamide; . |
5827-75-8 | 250mg |
€97.60 | |||
Apollo Scientific | OR922002-1g |
N-Isobutylpropionamide |
5827-75-8 | 97% | 1g |
£45.00 | 2025-02-20 | |
Chemenu | CM324705-5g |
N-Isobutylpropionamide |
5827-75-8 | 95% | 5g |
$*** | 2023-05-30 | |
eNovation Chemicals LLC | D782012-0.25g |
N-Isobutylpropionamide |
5827-75-8 | 97% | 0.25g |
$110 | 2022-07-29 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSF931-250mg |
N-(2-methylpropyl)propanamide |
5827-75-8 | 95% | 250mg |
¥187.0 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1223234-250mg |
N-Isobutylpropionamide |
5827-75-8 | 97% | 250mg |
¥226.00 | 2024-05-07 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X12375-5g |
N-Isobutylpropionamide |
5827-75-8 | 97% | 5g |
¥4719.0 | 2023-09-06 |
n-Isobutylpropionamide Related Literature
-
Fu-Sheng He,Yanfang Yao,Wenlin Xie Chem. Commun., 2020,56, 9469-9472
-
Yanhui Pan,Faqiong Zhao,Baizhao Zeng RSC Adv., 2015,5, 57671-57677
-
Jian-Long Du,Chao-Ping Li,Ju-Ping Gao,Xiao-Ying Zhang,Ya-Juan Mu,Li-Jun Li RSC Adv., 2016,6, 101380-101388
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5. Back cover
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6. Back cover
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Brett A. Roberts,Gareth W. V. Cave,Colin L. Raston,Janet L. Scott Green Chem., 2001,3, 280-284
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Jordi Ribas-Arino,Juan J. Novoa,Ria Broer,Mercè Deumal Phys. Chem. Chem. Phys., 2018,20, 20406-20416
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Yun Song,Ziliang Chen,Yanmei Li,Qinchao Wang,Fang Fang,Yong-Ning Zhou,Linfeng Hu,Dalin Sun J. Mater. Chem. A, 2017,5, 9022-9031
-
Shao-Lu Li,Tangxin Xiao,Chen Lin,Leyong Wang Chem. Soc. Rev., 2012,41, 5950-5968
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